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Compound of Interest

Compound Name: Triisopropyl phosphate

Cat. No.: B1209169 Get Quote

For laboratory professionals engaged in the dynamic fields of research and drug development,

the safe handling of chemicals is paramount. This guide provides essential, immediate safety

and logistical information for the use of Triisopropyl phosphate, ensuring that your work can

proceed with the highest degree of safety and confidence.

Immediate Safety Protocols
Triisopropyl phosphate is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1] It may also cause respiratory irritation.[1][2] In the event of exposure, immediate

action is critical.

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[1][2][3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water.[1][2][4] If skin irritation occurs, consult a physician.

[5]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing and consult a physician immediately.[1][2][4]
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Ingestion: Do NOT induce vomiting.[1][6] Rinse the mouth with water and never give

anything by mouth to an unconscious person.[1][2][3] Seek immediate medical attention.[1]

[7]

In all cases of exposure, it is crucial to consult a physician and show them the Safety Data

Sheet (SDS) for Triisopropyl phosphate.[1][2][3]

Personal Protective Equipment (PPE)
A thorough risk assessment should precede the handling of Triisopropyl phosphate to ensure

the appropriate level of protection. The following PPE is mandatory:

PPE Category Specification

Eye/Face Protection

Safety glasses with side-shields or a face shield

are required. Use equipment tested and

approved under government standards such as

NIOSH (US) or EN 166 (EU).[1][2]

Skin Protection

Handle with gloves that have been inspected

prior to use.[1][2] Use proper glove removal

technique to avoid skin contact.[1][2] Impervious

clothing and flame-retardant antistatic protective

clothing are also recommended.[1]

Respiratory Protection

If a risk assessment indicates that air-purifying

respirators are necessary, use a full-face

respirator with multi-purpose combination (US)

or type ABEK (EN 14387) respirator cartridges

as a backup to engineering controls.[1] For

higher-level protection, a full-face supplied air

respirator may be required.[1]

Operational Plan for Handling and Storage
Adherence to a strict operational plan is essential for minimizing risks associated with

Triisopropyl phosphate.
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Handling:

Engineering Controls: Always handle Triisopropyl phosphate in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation of vapors.[6][8] Ensure that

eyewash stations and safety showers are readily accessible.[8]

Preventing Ignition: This chemical is a flammable liquid and vapor.[1] Keep it away from heat,

sparks, open flames, and other ignition sources.[4][5] No smoking in the handling area.[4]

Take precautionary measures against static discharge.[1]

Safe Practices: Avoid contact with skin and eyes.[1][2] Do not breathe mist, vapors, or spray.

[1][6] Wash hands thoroughly after handling and before breaks.[1][6]

Storage:

Container Integrity: Keep the container tightly closed in a dry and well-ventilated place.[1][4]

[5] If a container is opened, it must be carefully resealed and kept upright to prevent leakage.

[1]

Storage Conditions: Store in a cool place.[1][5] Store locked up.[4][5]

Spill and Disposal Management
A clear and practiced plan for spill containment and waste disposal is a critical component of

laboratory safety.

Spill Response:

Immediate Actions: Evacuate personnel from the spill area.[1][2] Remove all sources of

ignition.[1][6]

Containment: Prevent further leakage or spillage if it is safe to do so.[1] Do not allow the

product to enter drains.[1][2]

Clean-up: Contain the spillage and then collect it with a non-combustible absorbent material

such as sand, earth, diatomaceous earth, or vermiculite.[1] Place the collected material in a

suitable container for disposal according to local regulations.[1]
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Disposal Plan:

Waste Chemical: Offer surplus and non-recyclable solutions to a licensed disposal company.

[1] Waste material must be disposed of in accordance with local, regional, and national

regulations.[1][7] Do not mix with other waste.[1]

Contaminated Packaging: Handle uncleaned containers as you would the product itself.[1]

Dispose of them as unused product.[1][3][9]

Quantitative Data Summary
Property Value

Relative Density 0.97 g/cm³ at 25 °C[1]

Boiling Point 224 °C[7]

Partition Coefficient: n-octanol/water (log Pow) 1.923[7]

Note: Occupational exposure limits were not specified in the consulted resources.

Experimental Workflow: Handling a Triisopropyl
Phosphate Spill
The following diagram outlines the logical workflow for safely managing a Triisopropyl
phosphate spill in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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